![molecular formula C18H19ClFNO5S2 B2384166 7-(2-Chlorophenyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-thiazepane 1,1-dioxide CAS No. 2034331-48-9](/img/structure/B2384166.png)
7-(2-Chlorophenyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-thiazepane 1,1-dioxide
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Description
7-(2-Chlorophenyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-thiazepane 1,1-dioxide is a useful research compound. Its molecular formula is C18H19ClFNO5S2 and its molecular weight is 447.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
Chemical synthesis processes have been developed for related compounds, such as sulfonamide derivatives, demonstrating potential antiviral activities. For instance, compounds with a thiadiazole sulfonamide structure have shown certain anti-tobacco mosaic virus activities (Chen et al., 2010). These synthesis pathways involve multiple steps, including esterification, hydrazination, and cyclization, leading to the production of targeted sulfonamide compounds.
Optoelectronic Properties Tuning
Research on thiophene 1,1-dioxides indicates that substituents on these compounds can significantly impact their optoelectronic properties. By incorporating electron-donating or electron-withdrawing groups, researchers can tune these properties for various applications, such as in organic electronics (Tsai et al., 2013). This research demonstrates the versatility of sulfur-containing compounds in developing materials with desired electronic characteristics.
Fuel-Cell Applications
Sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups have been synthesized for fuel-cell applications. These compounds exhibit high proton conductivity and mechanical properties, making them promising materials for use in fuel-cell membranes (Bae et al., 2009). The research highlights the potential of sulfone and sulfonamide compounds in energy-related applications.
Thermal Ring Contraction Reactions
Studies on thermal ring contraction reactions of certain sulfone compounds have provided insights into their chemical behavior under specific conditions. These reactions can lead to the formation of different product mixtures, shedding light on the mechanisms involved and the potential for synthesizing novel compounds through controlled reactions (Bertha et al., 2017).
properties
IUPAC Name |
7-(2-chlorophenyl)-4-(5-fluoro-2-methoxyphenyl)sulfonyl-1,4-thiazepane 1,1-dioxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFNO5S2/c1-26-16-7-6-13(20)12-18(16)28(24,25)21-9-8-17(27(22,23)11-10-21)14-4-2-3-5-15(14)19/h2-7,12,17H,8-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTRYVORUORQTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFNO5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2-Chlorophenyl)-4-((5-fluoro-2-methoxyphenyl)sulfonyl)-1,4-thiazepane 1,1-dioxide |
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